Encapsulation of biogenic polyamines by carboxylcalix[5]arenes: when solid-state design beats recognition in solution†

CrystEngComm Pub Date: 2016-04-14 DOI: 10.1039/C6CE00468G

Abstract

The biogenic tetraamines, spermine and norspermine, are efficiently encapsulated in the solid state by two molecules of carboxylcalix[5]arene, by means of a highly regioselective proton-transfer followed by bis-endo-cavity inclusion, providing overall-neutral complexes with a 70–72% packing coefficient, despite the modest affinity shown in solution.

Graphical abstract: Encapsulation of biogenic polyamines by carboxylcalix[5]arenes: when solid-state design beats recognition in solution
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